Cas no 2090340-12-6 (1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a fluorinated cyclopropane carboxylic acid derivative characterized by its unique structural features, including a difluorophenyl group and a gem-dimethyl-substituted cyclopropane ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the rigid cyclopropane scaffold contributes to conformational restraint, improving target binding affinity. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The compound’s well-defined stereochemistry and high purity make it suitable for precision applications in drug discovery and development.
1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid structure
2090340-12-6 structure
Product Name:1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
CAS No:2090340-12-6
MF:C12H12F2O2
MW:226.219290733337
CID:5773892
PubChem ID:131498469
Update Time:2025-06-08

1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1754365
    • 2090340-12-6
    • 1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
    • 1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
    • Inchi: 1S/C12H12F2O2/c1-11(2)6-12(11,10(15)16)8-5-7(13)3-4-9(8)14/h3-5H,6H2,1-2H3,(H,15,16)
    • InChI Key: ZULXOSFODOJVOB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C1(C(=O)O)CC1(C)C)F

Computed Properties

  • Exact Mass: 226.08053595g/mol
  • Monoisotopic Mass: 226.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1754365-0.05g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2090340-12-6
0.05g
$983.0 2023-09-20
Enamine
EN300-1754365-0.1g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
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$1031.0 2023-09-20
Enamine
EN300-1754365-0.25g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2090340-12-6
0.25g
$1078.0 2023-09-20
Enamine
EN300-1754365-0.5g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2090340-12-6
0.5g
$1124.0 2023-09-20
Enamine
EN300-1754365-1.0g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2090340-12-6
1g
$1172.0 2023-06-03
Enamine
EN300-1754365-2.5g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2090340-12-6
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$2295.0 2023-09-20
Enamine
EN300-1754365-5.0g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2090340-12-6
5g
$3396.0 2023-06-03
Enamine
EN300-1754365-10.0g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2090340-12-6
10g
$5037.0 2023-06-03
Enamine
EN300-1754365-1g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
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$1172.0 2023-09-20
Enamine
EN300-1754365-5g
1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
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$3396.0 2023-09-20
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